Cas no 1000343-38-3 (7-Bromo-5-iodo-1H-indole)

7-Bromo-5-iodo-1H-indole structure
7-Bromo-5-iodo-1H-indole structure
Product Name:7-Bromo-5-iodo-1H-indole
CAS No:1000343-38-3
MF:C8H5BrIN
MW:321.9404733181
CID:840635
PubChem ID:24729510
Update Time:2025-04-19

7-Bromo-5-iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-5-iodo-1H-indole
    • 7-Bromo-5-iodoindole
    • 1000343-38-3
    • DTXSID10646832
    • DB-058244
    • AKOS022173172
    • Inchi: 1S/C8H5BrIN/c9-7-4-6(10)3-5-1-2-11-8(5)7/h1-4,11H
    • InChI Key: FKNFQTQICOJZLN-UHFFFAOYSA-N
    • SMILES: IC1C=C(C2=C(C=1)C=CN2)Br

Computed Properties

  • Exact Mass: 320.86501g/mol
  • Monoisotopic Mass: 320.86501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • Density: 2.297±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),

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